Cas no 147508-71-2 (5H-Indeno[1,2-c]pyridazin-5-one, 3-(3-pyridinyl)-)

• Product Name: 5H-Indeno[1,2-c]pyridazin-5-one, 3-(3-pyridinyl)-
• CAS No: 147508-71-2
• MF: C₁₆H₉N₃O
• MW: 259.262162923813
• MDL: MFCD00232441
• CID: 3772712
• PubChem ID: 2767326
• Update Time: 2025-05-20

5H-Indeno[1,2-c]pyridazin-5-one, 3-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 5H-Indeno[1,2-c]pyridazin-5-one, 3-(3-pyridinyl)-
• MFCD00232441
• Probes2_000510
• 3-(Pyridin-3-yl)-5H-indeno[1,2-c]pyridazin-5-one
• 3-pyridin-3-ylindeno[1,2-c]pyridazin-5-one
• CBDivE_007158
• 3-(3-pyridinyl)-5H-indeno[1,2-c]pyridazin-5-one
• AKOS005077807
• Oprea1_710639
• 3-Pyridin-3-yl-indeno[1,2-c]pyridazin-5-one
• 11K-004
• CHEMBL126830
• 3-(PYRIDIN-3-YL)INDENO[1,2-C]PYRIDAZIN-5-ONE
• BDBM50031064
• AG-205/08595026
• 147508-71-2
• Probes1_000304

• MDL： MFCD00232441
• Inchi： 1S/C16H9N3O/c20-16-12-6-2-1-5-11(12)15-13(16)8-14(18-19-15)10-4-3-7-17-9-10/h1-9H
• InChI Key： QTDLLLAIQZMFFY-UHFFFAOYSA-N
• SMILES： C12C3=C(C=CC=C3)C(=O)C1=CC(C1=CC=CN=C1)=NN=2

Computed Properties

• Exact Mass: 259.074561919Da
• Monoisotopic Mass: 259.074561919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.7Ų

Additional information on 5H-Indeno[1,2-c]pyridazin-5-one, 3-(3-pyridinyl)-

Chemical Profile of 5H-Indeno[1,2-c]pyridazin-5-one, 3-(3-pyridinyl)- (CAS No. 147508-71-2)

5H-Indeno[1,2-c]pyridazin-5-one, 3-(3-pyridinyl)-, identified by its CAS number 147508-71-2, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indeno[1,2-c]pyridazine class, a scaffold that combines the aromaticity of indene with the nitrogen-rich pyridazine ring system. The presence of a 3-pyridinyl substituent further enhances its molecular diversity, making it a promising candidate for various biological applications.

The synthesis and characterization of 5H-Indeno[1,2-c]pyridazin-5-one, 3-(3-pyridinyl)- involve intricate organic transformations that highlight the versatility of modern synthetic methodologies. The indeno[1,2-c]pyridazine core can be accessed through multi-step reactions, often starting from readily available precursors such as pyridazine derivatives and indene-based intermediates. The introduction of the 3-pyridinyl group typically involves nucleophilic substitution or condensation reactions, which require precise control over reaction conditions to ensure high yield and purity.

One of the most compelling aspects of this compound is its potential biological activity. The unique combination of an indeno[1,2-c]pyridazine backbone and a 3-pyridinyl moiety suggests that it may interact with multiple biological targets. Recent studies have indicated that similar heterocyclic compounds exhibit properties such as kinase inhibition, anti-inflammatory effects, and even potential applications in cancer therapy. The nitrogen-rich structure of 5H-Indeno[1,2-c]pyridazin-5-one, 3-(3-pyridinyl)- makes it particularly interesting for investigating interactions with enzymes and receptors that are sensitive to nitrogen-containing ligands.

In the realm of drug discovery, the structural features of 5H-Indeno[1,2-c]pyridazin-5-one, 3-(3-pyridinyl)- make it a valuable scaffold for developing novel therapeutic agents. The indeno[1,2-c]pyridazine core has been shown to possess favorable pharmacokinetic properties due to its rigid structure and aromaticity, which can enhance binding affinity and metabolic stability. Additionally, the 3-pyridinyl substituent can be modified to fine-tune biological activity, allowing for the creation of derivatives with enhanced efficacy or selectivity.

Recent advancements in computational chemistry have further facilitated the study of 5H-Indeno[1,2-c]pyridazin-5-one, 3-(3-pyridinyl)- by enabling virtual screening and molecular docking simulations. These techniques allow researchers to predict potential interactions between the compound and biological targets with high accuracy. For instance, studies have suggested that this compound may interact with proteins involved in signal transduction pathways relevant to diseases such as diabetes and neurodegeneration. Such insights are crucial for guiding experimental design and optimizing lead compounds for clinical development.

The chemical properties of 5H-Indeno[1,2-c]pyridazin-5-one, 3-(3-pyridinyl)- also make it an interesting subject for material science applications beyond pharmaceuticals. Its rigid structure and ability to form stable complexes with other molecules suggest potential uses in catalysis or as a ligand in coordination chemistry. Furthermore, the presence of both aromatic and heterocyclic components could make it suitable for developing advanced materials with unique electronic or optical properties.

In conclusion,5H-Indeno[1,2-c]pyridazin-5-one, 3-(3-pyridinyl)-, with its CAS number 147508-71-2, represents a fascinating compound with diverse potential applications. Its unique structural features position it as a valuable tool in drug discovery and material science research. As our understanding of its chemical and biological properties continues to grow, this compound is likely to play an increasingly important role in future scientific endeavors.